Cas no 1955547-27-9 (Ethyl 1-(2-aminoethyl)-1h-benzo[d][1,2,3]triazole-5-carboxylate)

• Product Name: Ethyl 1-(2-aminoethyl)-1h-benzo[d][1,2,3]triazole-5-carboxylate
• CAS No: 1955547-27-9
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• CID: 5711253
• PubChem ID: 91811951
• Update Time: 2025-08-01

Ethyl 1-(2-aminoethyl)-1h-benzo[d][1,2,3]triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1907-0679
• ethyl 1-(2-aminoethyl)-1H-1,2,3-benzotriazole-5-carboxylate
• 1955547-27-9
• ethyl 1-(2-aminoethyl)-1H-benzo[d][1,2,3]triazole-5-carboxylate
• ethyl 1-(2-aminoethyl)benzotriazole-5-carboxylate
• AKOS026706480
• EN300-265063
• ethyl1-(2-aminoethyl)-1H-benzo[d][1,2,3]triazole-5-carboxylate
• 1H-Benzotriazole-5-carboxylic acid, 1-(2-aminoethyl)-, ethyl ester
• Ethyl 1-(2-aminoethyl)-1h-benzo[d][1,2,3]triazole-5-carboxylate

• Inchi： 1S/C11H14N4O2/c1-2-17-11(16)8-3-4-10-9(7-8)13-14-15(10)6-5-12/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： QAONMQNXDCHCQS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1)N=NN2CCN)=O

Computed Properties

• Exact Mass: 234.11167570g/mol
• Monoisotopic Mass: 234.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 414.6±25.0 °C at 760 mmHg
• Flash Point: 204.5±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: 8.34±0.10(Predicted)

Ethyl 1-(2-aminoethyl)-1h-benzo[d][1,2,3]triazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on Ethyl 1-(2-aminoethyl)-1h-benzo[d][1,2,3]triazole-5-carboxylate

Ethyl 1-(2-aminoethyl)-1h-benzo[d][1,2,3]triazole-5-carboxylate: A Comprehensive Overview

Ethyl 1-(2-aminoethyl)-1h-benzo[d][1,2,3]triazole-5-carboxylate (CAS No. 1955547-27-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been extensively studied due to its unique structural properties and potential applications in various industries. The name itself is derived from its chemical structure, which includes a benzo[d][1,2,3]triazole ring system and an ethyl carboxylate group attached to it. The presence of an aminoethyl group further enhances its functional versatility.

The benzo[d][1,2,3]triazole ring system is a key structural feature of this compound. Triazoles are known for their stability and reactivity, making them valuable in the synthesis of various materials. The benzo[d] substitution adds aromaticity to the molecule, which can influence its electronic properties and reactivity. Recent studies have highlighted the potential of such compounds in drug delivery systems due to their ability to form stable complexes with metal ions. For instance, researchers have explored the use of Ethyl 1-(2-aminoethyl)-1h-benzo[d][1,2,3]triazole-5-carboxylate in creating biocompatible materials for medical applications.

The ethyl carboxylate group attached to the triazole ring plays a crucial role in determining the compound's solubility and reactivity. This group can undergo various chemical transformations, making it a versatile building block in organic synthesis. Recent advancements in catalytic chemistry have enabled the efficient synthesis of this compound using green chemistry principles. For example, researchers have developed methods to synthesize Ethyl 1-(2-aminoethyl)-1h-benzo[d][1,2,3]triazole-5-carboxylate using microwave-assisted reactions, which significantly reduce reaction times and energy consumption.

The aminoethyl group in this compound introduces additional functionality by providing a site for further chemical modifications. This group can act as a nucleophile or undergo alkylation reactions to form more complex structures. Recent studies have demonstrated the use of this compound as a precursor for synthesizing advanced materials with tailored properties. For instance, scientists have utilized Ethyl 1-(2-aminoethyl)-1h-benzo[d][1,2,3]triazole-5-carboxylate to create self-healing polymers that exhibit exceptional mechanical strength and durability.

In terms of applications, Ethyl 1-(2-aminoethyl)-benzo[d][1,2,3]triazole-5-carboxylate has shown promise in the field of agriculture as a plant growth regulator. Its ability to modulate plant hormone signaling pathways has led to increased crop yields in experimental studies. Additionally, this compound has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory processes.

Recent research has also focused on the environmental impact of this compound. Studies have shown that Ethyl 1-(2-aminoethyl)-benzo[d][1,2,3]triazole-5-carboxylate degrades efficiently under aerobic conditions, reducing its environmental footprint. This makes it a more sustainable option compared to traditional chemicals used in similar applications.

In conclusion,Ethyl 1-(2-aminoethyl)-benzo[d][1,2,3]triazole-5-carboxylate (CAS No. 1955547-27-9) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an ideal candidate for further research and development. As new studies continue to emerge highlighting its potential uses and benefits,Ethyl 1-(2-aminoethyl)-benzo[d][1,2], will undoubtedly play an increasingly important role in advancing modern science and technology.